2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Specification

• CAS No.: 476486-04-1
• Molecular Formula: C24H21ClN4OS
• Molecular Weight: 449.0 g/mol
• IUPAC Name: 2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C24H21ClN4OS/c1-16-7-13-20(14-8-16)29-23(18-9-11-19(25)12-10-18)27-28-24(29)31-15-22(30)26-21-6-4-3-5-17(21)2/h3-14H,15H2,1-2H3,(H,26,30)
• Standard InChI Key: QKGGEQBLXJPEHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C)C4=CC=C(C=C4)Cl

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Substituent Effects

The compound’s structure centers on a 1,2,4-triazole ring, a five-membered heterocycle containing three nitrogen atoms. Position 3 of the triazole is bonded to a sulfanyl group (-S-) linked to an acetamide moiety, while positions 4 and 5 host aromatic substituents: a 4-methylphenyl group and a 4-chlorophenyl group, respectively. The acetamide nitrogen is further substituted with a 2-methylphenyl ring, introducing steric and electronic effects that modulate solubility and binding affinity.

Table 1: Key Structural Identifiers

Property	Value
Molecular Formula	C24H21ClN4OS
Molecular Weight	438.96 g/mol
SMILES	CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC=C3C)C4=CC=C(C=C4)Cl
InChIKey	LGYXFHJLHZIOFZ-UHFFFAOYSA-N

The chlorophenyl group enhances electrophilicity, while the methyl groups on the phenyl rings contribute to hydrophobic interactions. The sulfanyl bridge acts as a potential hydrogen bond acceptor, influencing molecular recognition.

Hazard Class	Category	Percentage of Notifications
Skin Irritation	Irritant (Cat. 2)	100%
Eye Irritation	Irritant (Cat. 2)	100%
Respiratory Irritation	STOT SE (Cat. 3)	100%
Aquatic Toxicity	Chronic (Cat. 4)	100%

Precautionary measures include using personal protective equipment (PPE), ensuring adequate ventilation, and avoiding release into aquatic environments. First-aid protocols for skin contact involve washing with soap and water, while eye exposure requires immediate flushing.

Synthetic Considerations and Reactivity

Key Functional Groups and Reactivity

The triazole ring’s nitrogen atoms participate in hydrogen bonding and coordination chemistry, while the sulfanyl group (-S-) is susceptible to oxidation, forming sulfoxides or sulfones under oxidative conditions. The acetamide moiety can undergo hydrolysis in acidic or basic environments, yielding carboxylic acid derivatives. The chlorophenyl group may engage in nucleophilic aromatic substitution reactions, though its electron-withdrawing nature reduces reactivity compared to non-halogenated analogs.

Comparative Analysis with Structural Analogs

Table 3: Select Triazole Derivatives and Their Features

Compound Name	Key Structural Differences	Hypothesized Activity Differences
2-{[5-(4-Chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methylphenyl)acetamide	Lacks 4-methylphenyl group	Reduced hydrophobicity; altered target binding
N-(3-Fluorophenyl)-2-{[5-(5-nitrophenyl)-1H-pyrazol-3-yl]sulfanyl}acetamide	Nitro group substitution	Enhanced electron deficiency; potential cytotoxicity

The presence of both chlorophenyl and methylphenyl groups in the subject compound may synergistically enhance its lipophilicity and membrane permeability compared to simpler analogs.